Cas no 1560100-52-8 (2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide)

• Product Name: 2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide
• CAS No: 1560100-52-8
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 5151658
• Update Time: 2025-10-05

2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide
• Cyclopropanecarboxamide, N-methyl-2-phenyl-N-3-piperidinyl-

• Inchi： 1S/C16H22N2O/c1-18(13-8-5-9-17-11-13)16(19)15-10-14(15)12-6-3-2-4-7-12/h2-4,6-7,13-15,17H,5,8-11H2,1H3
• InChI Key： UWDQIUGKCINYGT-UHFFFAOYSA-N
• SMILES： C1(C(N(C)C2CCCNC2)=O)CC1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide

2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide (CAS No. 1560100-52-8)

The compound 2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide (CAS No. 1560100-52-8) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique combination of a cyclopropane ring, a phenyl group, and a piperidine ring, which contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to form strong interactions with biological targets. The presence of the phenyl group in this molecule enhances its aromaticity, potentially improving its stability and bioavailability. Additionally, the methyl-piperidin-3-yl-amide moiety introduces flexibility and hydrogen bonding capabilities, making this compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently developed more efficient routes to prepare this compound, leveraging advancements in asymmetric catalysis and green chemistry principles. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it has been investigated as a lead compound for the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological pathways makes it a valuable tool for drug discovery efforts.

Moreover, the unique electronic properties of 2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide make it an interesting candidate for use in advanced materials. For instance, it has been explored as a component in organic electronics, where its cyclopropane ring contributes to enhanced charge transport properties. Recent research has demonstrated its potential as a building block for next-generation semiconductors and optoelectronic devices.

The toxicity profile of this compound has also been a subject of recent investigation. Studies indicate that it exhibits low acute toxicity in experimental models, which is encouraging for its potential use in therapeutic applications. However, further research is needed to fully understand its long-term effects and environmental fate.

In conclusion, 2-Phenyl-cyclopropanecarboxylic acid methyl-piperidin-3-yl-amide (CAS No. 1560100-52-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset for future research and development efforts.